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Compound of Interest

Compound Name:
Methyl isobutyrimidate

hydrochloride

Cat. No.: B1297166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of methyl isobutyrimidate hydrochloride,

a Pinner salt, through the acid-catalyzed reaction of isobutyronitrile with methanol. This guide

provides a comprehensive overview of the reaction, a detailed experimental protocol, and

characterization data.

Overview of the Synthesis
The synthesis of methyl isobutyrimidate hydrochloride is achieved via the Pinner reaction.

[1][2][3] This reaction involves the acid-catalyzed addition of an alcohol to a nitrile. In this

specific synthesis, isobutyronitrile reacts with methanol in the presence of anhydrous hydrogen

chloride to form the corresponding imidate hydrochloride salt.[1][2]

The reaction must be carried out under strictly anhydrous conditions, as the presence of water

will lead to the hydrolysis of the imidate salt to form methyl isobutyrate.[3] Low temperatures

are also crucial to prevent the thermodynamically unstable imidate salt from decomposing into

an amide and methyl chloride.[3]

Experimental Protocol
This section provides a detailed methodology for the synthesis of methyl isobutyrimidate
hydrochloride.
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2.1. Materials and Reagents

Reagent/Material Chemical Formula Molar Mass ( g/mol )

Isobutyronitrile C₄H₇N 69.11

Anhydrous Methanol CH₄O 32.04

Anhydrous Diethyl Ether (C₂H₅)₂O 74.12

Hydrogen Chloride Gas HCl 36.46

2.2. Equipment

Three-necked round-bottom flask

Gas inlet tube

Magnetic stirrer and stir bar

Drying tube (filled with calcium chloride)

Ice-salt bath

Büchner funnel and filter flask

Rotary evaporator

2.3. Reaction Setup and Procedure

A diagram of the experimental workflow is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Work-up & Purification

Isobutyronitrile
Anhydrous Methanol

Anhydrous Diethyl Ether
Three-necked flask at 0-5 °C Stirring for 2-3 hours

Anhydrous HCl Gas

Precipitate Formation Vacuum Filtration Wash with Anhydrous
Diethyl Ether Drying under Vacuum Methyl Isobutyrimidate

Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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